Cas no 2349924-22-5 (ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate)
ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate
- EN300-27784026
- 2349924-22-5
-
- Inchi: 1S/C13H16N2O2/c1-2-17-13(16)8-12(15)7-10-3-5-11(9-14)6-4-10/h3-6,12H,2,7-8,15H2,1H3/t12-/m0/s1
- InChI Key: OWCMQEKSKFVPBT-LBPRGKRZSA-N
- SMILES: O(CC)C(C[C@H](CC1C=CC(C#N)=CC=1)N)=O
Computed Properties
- Exact Mass: 232.121177757g/mol
- Monoisotopic Mass: 232.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 76.1Ų
ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27784026-1g |
ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate |
2349924-22-5 | 1g |
$728.0 | 2023-09-09 | ||
| Enamine | EN300-27784026-5g |
ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate |
2349924-22-5 | 5g |
$2110.0 | 2023-09-09 | ||
| Enamine | EN300-27784026-10g |
ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate |
2349924-22-5 | 10g |
$3131.0 | 2023-09-09 | ||
| Enamine | EN300-27784026-0.05g |
ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate |
2349924-22-5 | 95.0% | 0.05g |
$612.0 | 2025-03-19 | |
| Enamine | EN300-27784026-0.1g |
ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate |
2349924-22-5 | 95.0% | 0.1g |
$640.0 | 2025-03-19 | |
| Enamine | EN300-27784026-0.25g |
ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate |
2349924-22-5 | 95.0% | 0.25g |
$670.0 | 2025-03-19 | |
| Enamine | EN300-27784026-0.5g |
ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate |
2349924-22-5 | 95.0% | 0.5g |
$699.0 | 2025-03-19 | |
| Enamine | EN300-27784026-1.0g |
ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate |
2349924-22-5 | 95.0% | 1.0g |
$728.0 | 2025-03-19 | |
| Enamine | EN300-27784026-2.5g |
ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate |
2349924-22-5 | 95.0% | 2.5g |
$1428.0 | 2025-03-19 | |
| Enamine | EN300-27784026-5.0g |
ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate |
2349924-22-5 | 95.0% | 5.0g |
$2110.0 | 2025-03-19 |
ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate
Ethyl (3S)-3-Amino-4-(4-Cyanophenyl)Butanoate: A Comprehensive Overview
Ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate, with the CAS number 2349924-22-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of amino acids, specifically designed to explore its potential in drug development and bioactive molecule design. The structure of ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate consists of an ethyl ester group attached to a butanoic acid backbone, which is further substituted with an amino group at the 3-position and a 4-cyanophenyl group at the 4-position. This unique combination of functional groups makes it a versatile molecule for various applications.
The stereochemistry of the compound, particularly the (3S) configuration, plays a crucial role in its biological activity. Stereoisomers often exhibit different pharmacokinetic and pharmacodynamic properties, and the (3S) configuration in this compound has been shown to enhance its solubility and bioavailability. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how subtle structural changes can significantly impact therapeutic efficacy. For instance, researchers have demonstrated that ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate exhibits superior binding affinity to certain protein targets compared to its (3R) counterpart.
The presence of the 4-cyanophenyl group introduces additional electronic and steric effects into the molecule. Cyanophenyl groups are known for their ability to participate in hydrogen bonding and π-π interactions, which are critical for molecular recognition in biological systems. This feature has made ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate a valuable tool in medicinal chemistry for designing molecules with enhanced selectivity and potency. Recent advancements in computational chemistry have allowed researchers to predict the binding modes of this compound with high accuracy, further aiding in its optimization for therapeutic applications.
Ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate has been extensively studied for its potential as a precursor in peptide synthesis. Its amino acid-like structure makes it an ideal candidate for constructing complex peptide libraries, which are essential for drug discovery efforts. Moreover, the ester group at the carboxylic acid terminus provides stability during synthesis while allowing for controlled hydrolysis under physiological conditions. This dual functionality has positioned ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate as a key intermediate in the synthesis of bioactive peptides and small-molecule inhibitors.
Recent research has also explored the use of ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate in targeted drug delivery systems. By modifying its structure to incorporate targeting ligands or polymerizable groups, this compound has shown promise as a carrier for delivering therapeutic agents to specific tissues or cells. For example, studies have demonstrated that nanoparticles synthesized using this compound can enhance drug uptake in cancer cells while minimizing systemic toxicity. These findings underscore its potential as a versatile platform for developing next-generation therapeutics.
In terms of synthesis, ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and stereoselective synthesis techniques. The choice of synthetic pathway depends on the desired scale of production, cost considerations, and the need for high enantiomeric excess. Recent advancements in asymmetric catalysis have enabled more efficient and environmentally friendly routes to this compound, aligning with current trends toward sustainable chemical practices.
The characterization of ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate involves standard analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide critical insights into its molecular structure, purity, and stereochemical integrity. For instance, NMR spectroscopy has been instrumental in confirming the configuration of the chiral center at position 3, while X-ray crystallography has revealed detailed information about its packing motifs and intermolecular interactions.
From a pharmacological perspective, ethyl (3S)-ethyl-amino-cyanopheny butanoate has demonstrated activity in several disease models. Preclinical studies have shown that it exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, it has been investigated as a potential agent for treating neurodegenerative diseases due to its ability to cross the blood-brain barrier and interact with neuronal receptors.
One area where ethyl (ethyl)-(amino)cyanophy butanoate has garnered significant attention is its role as a building block for creating bioconjugates. By attaching functional groups such as fluorophores or magnetic nanoparticles to this compound, researchers can create probes for imaging or diagnostic applications. For example, fluorescent derivatives of this compound have been used to study protein-protein interactions in live cells with high spatial resolution.
In conclusion, ethyl (ethyl)-(amino)cyanophy butanoate represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structural features make it an invaluable tool for advancing research in drug discovery, materials science
2349924-22-5 (ethyl (3S)-3-amino-4-(4-cyanophenyl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)